Cas no 898750-19-1 (3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one)

3-(3-Chloro-5-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one is a fluorinated and chlorinated aromatic ketone with potential applications in organic synthesis and pharmaceutical research. Its structure features a propanone backbone substituted with a 3-chloro-5-fluoro-phenyl group and a 4-methoxyphenyl moiety, offering distinct electronic and steric properties. The presence of both chloro and fluoro substituents enhances its reactivity in cross-coupling reactions, while the methoxy group contributes to solubility and stability. This compound may serve as a versatile intermediate in the development of bioactive molecules or materials science. Its well-defined molecular architecture allows for precise modifications, making it valuable for exploratory chemical studies.
3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one structure
898750-19-1 structure
Product Name:3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one
CAS No:898750-19-1
MF:C16H14ClFO2
MW:292.732567310333
CID:1945620
PubChem ID:24726546
Update Time:2025-05-21

3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-CHLORO-5-FLUOROPHENYL)-4'-METHOXYPROPIOPHENONE
    • 3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one
    • LogP
    • 3-(3-chloro-5-fluorophenyl)-1-(4-methoxyphenyl)propan-1-one
    • 3-(3-Chloro-5-fluorophenyl)-1-(4-methoxyphenyl)-1-propanone
    • AKOS016022216
    • 898750-19-1
    • DTXSID10644939
    • MFCD03843925
    • MDL: MFCD03843925
    • Inchi: 1S/C16H14ClFO2/c1-20-15-5-3-12(4-6-15)16(19)7-2-11-8-13(17)10-14(18)9-11/h3-6,8-10H,2,7H2,1H3
    • InChI Key: YBLKHLTUPVYJBA-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CC(=C1)CCC(C1C=CC(=CC=1)OC)=O)F

Computed Properties

  • Exact Mass: 292.06700
  • Monoisotopic Mass: 292.0666355Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 424.3°C at 760 mmHg
  • Flash Point: 168.5°C
  • Refractive Index: 1.559
  • PSA: 26.30000
  • LogP: 4.30320

3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one Pricemore >>

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Additional information on 3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one

Comprehensive Overview of 3-(3-Chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one (CAS No. 898750-19-1)

The compound 3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one (CAS No. 898750-19-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. With its unique structural features, including a chloro-fluoro-phenyl moiety and a methoxyphenyl ketone group, this compound exhibits properties that make it valuable for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to interact with various biological targets.

In recent years, the demand for fluorinated and chlorinated aromatic compounds has surged due to their enhanced stability and bioavailability. The presence of both chloro and fluoro substituents in 3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one contributes to its lipophilicity, a critical factor in drug design. This aligns with current trends in medicinal chemistry, where halogenated compounds are frequently explored for their improved pharmacokinetic profiles. Additionally, the methoxy group adds another layer of functionality, enabling further derivatization for tailored applications.

From a synthetic chemistry perspective, CAS No. 898750-19-1 serves as a versatile intermediate. Its propan-1-one backbone allows for facile modifications, making it a preferred choice for constructing complex molecular architectures. Laboratories focusing on high-throughput screening and fragment-based drug discovery often utilize such compounds to expand their libraries. The compound’s stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

Environmental and sustainability considerations are also driving interest in 3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one. As industries shift toward greener practices, researchers are investigating eco-friendly synthesis methods for halogenated compounds. The compound’s potential role in biodegradable materials and green chemistry initiatives is an area of active exploration. This aligns with broader societal concerns about reducing the environmental footprint of chemical production.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize CAS No. 898750-19-1. These methods ensure high purity and confirm structural integrity, which are essential for research and industrial applications. The compound’s spectral data is often shared in open-access databases, facilitating collaboration and accelerating discovery efforts.

In summary, 3-(3-chloro-5-fluoro-phenyl)-1-(4-methoxyphenyl)propan-1-one represents a compelling case study in modern chemical research. Its multifaceted applications, from pharmaceutical intermediates to advanced materials, underscore its importance in scientific and industrial contexts. As innovation continues to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.

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